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Compound of Interest

Compound Name: Methyl 3-formyl-4-nitrobenzoate

Cat. No.: B127592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

Methyl 3-formyl-4-nitrobenzoate, a chemical intermediate of interest in organic synthesis and

pharmaceutical research. The information is presented to be a valuable resource for laboratory

and development work.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, purification, and use in

synthetic procedures. The table below summarizes the known physical properties of Methyl 3-
formyl-4-nitrobenzoate.

Property Value

Molecular Formula C₉H₇NO₅

Molecular Weight 209.16 g/mol

Melting Point 72-76 °C

Boiling Point 385.1 °C at 760 mmHg

Density 1.386 g/cm³

Appearance Solid
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Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed, standard methodologies for the key experiments that would be used to

determine the physical properties of a compound like Methyl 3-formyl-4-nitrobenzoate.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a sensitive indicator of purity.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[3]

Mortar and pestle

Spatula

Procedure:

A small sample of finely powdered, dry Methyl 3-formyl-4-nitrobenzoate is prepared.[3]

The open end of a capillary tube is pressed into the powder.[2]

The tube is inverted and tapped gently to pack the solid into the bottom, creating a compact

column.[3]

The capillary tube is placed into the heating block of the melting point apparatus.[2]

The sample is heated at a controlled rate.[3]

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire solid has turned to liquid is recorded as the final melting

point. The range between these two temperatures is the melting range.
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Boiling Point Determination (Capillary Method)
For small quantities of liquid, the capillary method provides an accurate boiling point.[4][5][6]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a Thiele tube

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A small amount of the substance (if melted) is placed in the small test tube.

A capillary tube is placed inside the test tube with the open end down.[4]

The test tube is attached to a thermometer.[7]

The assembly is submerged in a heating bath, ensuring the top of the sample is below the

level of the heating fluid.[7]

The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from

the capillary tube.[5]

Heating is continued until a steady stream of bubbles is observed.

The heat is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[5][7]

Density Determination (Pycnometer Method)
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The pycnometer method is a precise way to determine the density of a solid.[8][9]

Apparatus:

Pycnometer (a specific gravity bottle with a known volume)[8]

Analytical balance

A liquid in which the solid is insoluble (and of known density)

Thermometer

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.[8]

A sample of Methyl 3-formyl-4-nitrobenzoate is added to the pycnometer, and the total

mass is measured.

The pycnometer is then filled with the inert liquid of known density, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid is wiped from the exterior.[8]

The total mass of the pycnometer, solid, and liquid is measured.

The pycnometer is emptied, cleaned, and filled completely with the same inert liquid, and its

mass is measured.

Using the masses and the known density of the liquid, the volume of the solid and

subsequently its density can be calculated.[8]

Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of a

nitroaromatic compound such as Methyl 3-formyl-4-nitrobenzoate.

Starting Materials
(e.g., Methyl 3-methylbenzoate)

Nitration Reaction
(HNO3 / H2SO4)

1. Reaction Setup Quenching
(Ice Water)

2. Reaction Completion Filtration & Washing3. Precipitation Side-chain Oxidation
(e.g., KMnO4 or other oxidant)

4. Intermediate Acidic Work-up5. Reaction Completion Solvent Extraction6. Isolation Drying of Organic Layer
(e.g., Na2SO4)

7. Water Removal Solvent Evaporation8. Concentration Purification
(e.g., Recrystallization)

9. Crude Product Final Product:
Methyl 3-formyl-4-nitrobenzoate

10. Pure Compound
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl 3-formyl-4-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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